![molecular formula C17H17BrN2O4 B3551198 2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide](/img/structure/B3551198.png)
2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide
Overview
Description
2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide, also known as BENA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in medicine and biology.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its potential anti-cancer and anti-inflammatory properties, this compound has been shown to have antioxidant activity and may help protect cells from oxidative stress. This compound has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide is its relatively simple synthesis method, which makes it accessible for laboratory experiments. However, this compound is not without limitations. Its mechanism of action is not fully understood, and further research is needed to determine its potential toxicity and side effects.
Future Directions
There are several potential future directions for research on 2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide. One area of interest is its potential use as a chemotherapeutic agent, particularly in combination with other drugs. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. This compound may also have potential applications in the treatment of neurodegenerative diseases and other conditions involving oxidative stress.
Scientific Research Applications
2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a chemotherapeutic agent. This compound has also been studied for its potential use as an antioxidant and anti-inflammatory agent.
properties
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN2O4/c1-3-12-7-8-16(13(18)9-12)24-10-17(21)19-14-5-4-6-15(11(14)2)20(22)23/h4-9H,3,10H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYEGVGAHMWAISY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2=C(C(=CC=C2)[N+](=O)[O-])C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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